3416-05-5(3’-Deoxythymidine),DDT,d2T

3’-Deoxythymidine Properties

Names and Identifiers

- 1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- 2',3'-Dideoxythymidine
- 2',3-DIDEOXYTHYMIDINE
- 3'-Deoxythymidine
- 2',3'-Deoxythymidine
- 2',3'-dideoxy-2',3'-didehydro-thymydine
- 2',3'-dihydro-3'-deoxythymidine
- 2'-3'-didehydro-2'-3'-dideoxythymidine
- 5-methyl-2',3'-dideoxyuridine
- D-3'-deoxythymidine
- ddT & GM-CSF
- Dideoxythymidine
- Thymidine,2',3'-dideoxy
- DDT
- D 2T
- Thymidine, 3'-deoxy-
- 1-[(2r,5s)-5-(Hydroxymethyl)tetrahydrofuran-2-Yl]-5-Methylpyrimidine-2,4(1h,3h)-Dione
- desoxythymidin
- NSC617596
- 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- 3'-deoxy thymidine
- cid_5280
- EOS82
- Thymidine, 2',3'-dideoxy-
- Thymidine, 2
- MFCD00010570
- A852119
- Thymidine, 3'-deoxy- & Colony-stimulating factor 2
- 2',3'-Dideoxythymidine & Granulocyte-macrophage colony-stimulating factor
- DTXSID60187760
- AKOS015912435
- PD150966
- 3416-05-5
- W-200577
- d2T
- Z2044774928
- AC-32184
- 38S
- XKKCQTLDIPIRQD-JGVFFNPUSA-N
- 4-Phthalimidoacetoacetic Acid Ethyl Ester
- 1-((2R,5S)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- DS-14580
- 3'-Deoxythymidine, 98%
- BDBM50018445
- AKOS015999118
- 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- CS-W013027
- 1-((2R,5S)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione;1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- 1-(5-Hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- NSC 617596
- CHEMBL444314
- Q27453630
- SCHEMBL23485
- +Expand
- MDL： MFCD00010570
- InChIKey： XKKCQTLDIPIRQD-JGVFFNPUSA-N
- Inchi： 1S/C10H14N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h4,7-8,13H,2-3,5H2,1H3,(H,11,14,15)/t7-,8+/m0/s1
- SMILES： O1[C@]([H])(C([H])([H])O[H])C([H])([H])C([H])([H])[C@]1([H])N1C(N([H])C(C(C([H])([H])[H])=C1[H])=O)=O

Computed Properties

Exact Mass: 226.09500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 226.09535693g/mol
Heavy Atom Count: 16
Complexity: 353
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.7
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 78.9

Experimental Properties

LogP: -0.48510
PSA: 84.32000
Boiling Point: No data available
Melting Point: 155-156 °C (lit.)
Flash Point: No data available
Color/Form: Not determined
Solubility: Not determined
Specific Rotation: 20 º (c=0.6 in H2O)
Optical Activity: [α]19/D +20.0°, c = 0.6 in H2O

3’-Deoxythymidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I77Q-1g	Thymidine, 3'-deoxy-	3416-05-5	97%	1g	$143.00	2024-05-05
A2B Chem LLC	AI48358-250mg	2',3'-Dideoxythymidine	3416-05-5	≥98.0%	250mg	$34.00
Aaron	AR00I7G2-100mg	Thymidine, 3'-deoxy-	3416-05-5	99%	100mg	$14.00
abcr	AB352058-500 mg	3'-Deoxythymidine; .	3416-05-5		500 mg	€339.20	2023-07-19
Alichem	A089000649-250mg	1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	3416-05-5	97%	250mg	$240.72	2023-09-02
Ambeed	A153396-100mg	1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	3416-05-5	97%	100mg	$28.0	2024-07-19
Chemenu	CM128347-1g	1-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	3416-05-5	97%	1g	$***	2023-05-30
eNovation Chemicals LLC	D916134-1g	3'-Deoxythymidine	3416-05-5	97%	1g	$185	2022-09-05
Fluorochem	211267-250mg	1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	3416-05-5	95%	250mg	￡105.00	2022-03-01
TRC	D281775-50mg	3’-Deoxythymidine	3416-05-5		50mg	$81.00	2023-05-18

3’-Deoxythymidine Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:3416-05-5)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3416-05-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3416-05-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

3’-Deoxythymidine Related Literature

1. Complete conformational space of the potential HIV-1 reverse transcriptase inhibitors d4U and d4C. A quantum chemical study

Alla G. Ponomareva,Yevgen P. Yurenko,Roman O. Zhurakivsky,Tanja van Mourik,Dmytro M. Hovorun Phys. Chem. Chem. Phys. 2012 14 6787
2. The aqueous N-phosphorylation and N-thiophosphorylation of aminonucleosides

Louis P. Conway,Richard J. Delley,Jonathan Neville,Gemma R. Freeman,Hannah J. Maple,Vincent Chan,Alexander J. Hall,David R. W. Hodgson RSC Adv. 2014 4 38663
3. Hydrolytic reactions of 3′-N-phosphoramidate and 3′-N-thiophosphoramidate analogs of thymidylyl-3′,5′-thymidine

Mikko Ora,Merita Murtola,Sami Aho,Mikko Oivanen Org. Biomol. Chem. 2004 2 593
4. Precisely regulated galactosylation of nucleoside analogues in aqueous hydrophilic solvents catalyzed by solvent-stable β-galactosidase

Youzhi Zhou,Jianlin Chu,Jinsong Zhang,Ke Liu,Bingfang He RSC Adv. 2016 6 64841
5. Synthesis, antioxidant and antitumoral activity of new 5′-arylchalcogenyl-3′-N-(E)-feruloyl-3′, 5′-dideoxy-amino-thymidine (AFAT) derivatives

Julliano G. Leal,Bruna Candia Piccoli,Cláudia Sirlene Oliveira,Fernanda D’Avila da Silva,Folorunsho Bright Omage,Jo?o Batista Teixeira da Rocha,Mariana Souza Sonego,Natália Vieira Segatto,Fabiana Kommling Seixas,Tiago Veiras Collares,Rafael Santos da Silva,Joelma Menegazzi Sarturi,Luciano Dornelles,Maria Amparo F. Faustino,Oscar E. D. Rodrigues New J. Chem. 2022 46 22306
6. The evolution of comprehensive strategies for furanoid glycal synthesis and their applications

Pinki Pal,Arun K. Shaw RSC Adv. 2017 7 25897
7. Impact of phosphorylation on the encapsulation of nucleoside analogues within porous iron(iii) metal–organic framework MIL-100(Fe) nanoparticles

Valentina Agostoni,Resmi Anand,Sandra Monti,Shaun Hall,Guillaume Maurin,Patricia Horcajada,Christian Serre,Kawthar Bouchemal,Ruxandra Gref J. Mater. Chem. B 2013 1 4231
8. Impact of phosphorylation on the encapsulation of nucleoside analogues within porous iron(iii) metal–organic framework MIL-100(Fe) nanoparticles

Valentina Agostoni,Resmi Anand,Sandra Monti,Shaun Hall,Guillaume Maurin,Patricia Horcajada,Christian Serre,Kawthar Bouchemal,Ruxandra Gref J. Mater. Chem. B 2013 1 4231
9. Validated assay for the evaluation of multiple glucuronidation activities in human liver microsomes via liquid chromatography-tandem mass spectrometry

Rong Shi,Yuanyuan Yang,Jie Zhong,Tianming Wang,Yueming Ma RSC Adv. 2014 4 56132
10. The synthesis, conformation and hydrolytic stability of an N,S-bridging thiophosphoramidate analogue of thymidylyl-3′,5′-thymidine

Louis P. Conway,Satu Mikkola,AnnMarie C. O'Donoghue,David R. W. Hodgson Org. Biomol. Chem. 2016 14 7361

Cas no 3416-05-5 (3’-Deoxythymidine)

3’-Deoxythymidine Properties

Names and Identifiers

Computed Properties

Experimental Properties

3’-Deoxythymidine Price

3’-Deoxythymidine Suppliers

3’-Deoxythymidine Related Literature

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